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Compound of Interest

Compound Name: K-14585

Cat. No.: B15623342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
K-14585 is a novel peptidomimetic compound that acts as a modulator of Proteinase-Activated

Receptor-2 (PAR2), a G protein-coupled receptor implicated in a variety of physiological and

pathological processes, including inflammation and vascular responses.[1] This document

provides detailed application notes and experimental protocols for the use of K-14585 in

studying vascular responses, tailored for researchers, scientists, and professionals in drug

development.

K-14585 exhibits a complex pharmacological profile, demonstrating a dual effect on PAR2-

mediated signaling. At lower micromolar concentrations, it acts as an antagonist of Gq/11-

dependent pathways. However, at higher concentrations, it can display agonist activity on

certain signaling pathways, such as the p38 MAP kinase pathway, independent of Gq/11

activation.[1][2] This biased agonism makes K-14585 a valuable tool for dissecting the specific

signaling cascades downstream of PAR2 activation in the vasculature.

Data Presentation
The following tables summarize the quantitative data regarding the activity of K-14585 from

various in vitro studies.

Table 1: Inhibitory Activity of K-14585 on PAR2-Mediated Responses
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Parameter
Cell
Line/Syste
m

PAR2
Activator

K-14585
Concentrati
on

Observed
Effect

Reference

Ki Value Human PAR2
[3H]-2-furoyl-

LIGRL-NH2
0.627 µM

Competitive

inhibition of

radioligand

binding

[3]

Ca2+

Mobilization

Primary

Human

Keratinocytes

SLIGKV-OH Not specified

~60%

decrease in

Ca2+

mobilization

[3]

Inositol

Phosphate

Production

PAR2-

expressing

NCTC2544

cells

SLIGKV-OH
5 µM and 30

µM

65-70%

reduction
[4]

p65 NFκB

Phosphorylati

on

PAR2-

expressing

NCTC2544

cells

SLIGKV-OH 5 µM Inhibition [2]

NFκB-DNA

Binding

PAR2-

expressing

NCTC2544

cells

SLIGKV-OH 5 µM Inhibition [2]

IL-8

Production

PAR2-

expressing

NCTC2544

cells

SLIGKV-OH 5 µM Inhibition [2]

Vascular

Relaxation

Rat-isolated

aorta
SLIGRL-NH2 10 µM

Competitive

inhibition
[3]

Table 2: Agonist Activity of K-14585 on PAR2-Mediated Responses
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Parameter
Cell
Line/System

K-14585
Concentration

Observed
Effect

Reference

p38 MAP Kinase

Phosphorylation

PAR2-expressing

NCTC2544 cells
30 µM Stimulation [2]

NFκB Reporter

Activity

PAR2-expressing

NCTC2544 cells
30 µM

Stimulation

(comparable to

SLIGKV-OH)

[2]

IL-8 Production
PAR2-expressing

NCTC2544 cells
30 µM Increase [2]

Signaling Pathways
The following diagrams illustrate the signaling pathways modulated by K-14585.
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Cell Membrane

Antagonistic Effect (Low [K-14585])

Agonistic Effect (High [K-14585])PAR2

Gq/11
SLIGKV-OH

p38 MAPK

Gq/11-independent

K-14585

PLC IP3 Ca²⁺ Release NFκB Activation

K-14585

NFκB Activation
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Preparation

Experiment

Data Analysis

Isolate thoracic aorta

Clean and cut into rings (2-3 mm)

Mount rings in organ bath

Equilibrate and induce contraction (e.g., Phenylephrine)

Administer K-14585 (antagonist) or vehicle

Cumulatively add PAR2 agonist (e.g., SLIGRL-NH₂)

Record isometric tension changes

Construct dose-response curves

Calculate EC₅₀ values

Compare curves with and without K-14585
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Cell Treatment

Protein Analysis

Quantification

Culture vascular endothelial or smooth muscle cells

Pre-treat with K-14585 or vehicle

Stimulate with PAR2 agonist

Lyse cells and quantify protein

SDS-PAGE

Transfer to PVDF membrane

Block and incubate with primary antibody (e.g., anti-phospho-p38)

Incubate with HRP-conjugated secondary antibody

Detect chemiluminescence

Densitometry analysis

Normalize to total protein or loading control

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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